Cas no 70654-36-3 (2,2':5',2''-Terthiophene,3',4'-dimethyl- (6CI,9CI))

• Product Name: 2,2':5',2''-Terthiophene,3',4'-dimethyl- (6CI,9CI)
• CAS No: 70654-36-3
• MF: C₁₄H₁₂S₃
• MW: 276.440079689026
• CID: 572586
• PubChem ID: 155527
• Update Time: 2025-04-19

2,2':5',2''-Terthiophene,3',4'-dimethyl- (6CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2''-Terthiophene,3',4'-dimethyl- (6CI,9CI)
• 3',4'-Dimethylterthiophene
• 1-Amino-3,4-dimethylnaphthalene
• 2(3H)-Furanone,dihydro-4,5-dimethyl
• 3,4-Dimethyl-[1]naphthylamin
• 3,4-dimethyl-[1]naphthylamine
• 3',4'-dimethyl-[2,2',5',2'']terthiophene
• 3'4'-Dimethyl-2,2'-5',2''-terthienyl
• 4,5-dimethyldihydrofuran-2(3H)-one
• 4,5-Dimethyl-dihydro-furan-2-on
• 4,5-dimethyl-dihydro-furan-2-one
• 4-Amino-1.2-dimethyl-naphthalin
• 4-Hydroxy-3-methylpentanoic acid lactone
• dimethyl-2,2',5',2''-terthienyl
• 2,2':5',2''-Terthiophene, 3',4'-dimethyl-
• DTXSID90990885
• SCHEMBL650323
• 2~3~,2~4~-Dimethyl-1~2~,2~2~:2~5~,3~2~-terthiophene
• 70654-36-3

• Inchi： 1S/C14H12S3/c1-9-10(2)14(12-6-4-8-16-12)17-13(9)11-5-3-7-15-11/h3-8H,1-2H3
• InChI Key： IBLQNAAECWRVBK-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=C(C)C(C)=C1C1=CC=CS1

Computed Properties

• Exact Mass: 276.01000
• Monoisotopic Mass: 276.010112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7
• XLogP3: 5.1

Experimental Properties

• Density: 1.25
• Boiling Point: 339.1°C at 760 mmHg
• Flash Point: 117.9°C
• Refractive Index: 1.646
• PSA: 84.72000
• LogP: 5.82190